2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride

• CAS: 37563-54-5

Core Science & Biosynthesis

Benzeneacetic acid, 4-(2-aminoethyl)-, hydrochloride: Discovery, Synthesis, and Application in GPCR Antagonist Design

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide

Executive Summary & Strategic Importance

In the realm of rational drug design, the spatial arrangement of pharmacophores is often the defining factor between a highly efficacious active pharmaceutical ingredient (API) and an inactive molecule. Benzeneacetic acid, 4-(2-aminoethyl)-, hydrochloride (CAS 99075-24-8)—commonly referred to as 4-(2-aminoethyl)phenylacetic acid hydrochloride—is a highly specialized bifunctional building block.

This compound serves as a critical structural spacer in the synthesis of G-protein coupled receptor (GPCR) modulators, most notably Thromboxane A2 (TxA2) receptor antagonists such as Daltroban (BM 13.505)[1]. By providing a precise distance between a terminal carboxylic acid (for receptor anchoring) and a primary amine (for hydrophobic tail attachment), this intermediate enables the synthesis of sulfonamido alkylphenylcarboxylic acids that potently inhibit platelet aggregation and vasoconstriction[2].

Physicochemical Profiling

Understanding the quantitative properties of this intermediate is crucial for optimizing downstream API coupling reactions. The hydrochloride salt is the preferred solid state for this compound, as it prevents the oxidative degradation typical of free primary amines and provides reliable stoichiometry for highly sensitive derivatization steps.

Table 1: Physicochemical & Analytical Data

Property	Quantitative Value	Analytical Significance
CAS Registry Number	99075-24-8	Unique identifier for the hydrochloride salt[3].
Molecular Formula	C₁₀H₁₃NO₂ · HCl	Dictates stoichiometric calculations for API coupling.
Molecular Weight	215.68 g/mol	Includes the HCl counterion (Free base: 179.22 g/mol ).
Boiling Point (Free Base)	346 °C	Indicates high thermal stability of the carbon skeleton[3].
Flash Point	163 °C	Relevant for safe industrial-scale handling and storage[3].
Density	1.168 g/cm³	Utilized for solvent volume calculations in biphasic reactions[3].
pKa (Predicted)	4.20 ± 0.10	Critical for determining the isoelectric point during extraction[3].

Retrosynthetic Strategy & Synthetic Workflow

The synthesis of 4-(2-aminoethyl)phenylacetic acid requires strict chemoselectivity to ensure that the carboxylic acid moiety remains intact while the amine is constructed. The most robust industrial route involves the cyanation of a benzylic halide followed by controlled catalytic hydrogenation.

Fig 1: Chemoselective synthetic workflow for 4-(2-aminoethyl)phenylacetic acid hydrochloride.

Protocol 1: Chemoselective Synthesis & Salt Formation

As a self-validating system, this protocol relies on phase-transfer principles and Le Chatelier's equilibrium shifts to maximize yield and purity.

Step 1: Cyanation of 4-(Chloromethyl)phenylacetic acid

• Dissolve 4-(chloromethyl)phenylacetic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

• Add sodium cyanide (1.2 eq) slowly at 0 °C.

• Causality Check: The temperature must be kept low to prevent the exothermic runaway reaction and minimize the formation of dimeric impurities. The use of DMF accelerates the SN2 displacement due to its polar aprotic nature.

• Quench with water and extract with ethyl acetate. The intermediate, 4-(cyanomethyl)phenylacetic acid, is isolated via solvent evaporation.

Step 2: Catalytic Hydrogenation

• Dissolve the cyano-intermediate in a solution of 7M ammonia in methanol.

• Add a catalytic amount of Raney Nickel (approx. 10% w/w).

• Pressurize the reactor with H₂ gas (50 psi) and stir at 40 °C for 12 hours.

• Causality Check: Why Raney Nickel and methanolic ammonia? Palladium on carbon (Pd/C) would cause hydrogenolysis of the benzylic C-C bond. Furthermore, during nitrile reduction, the intermediate imine is highly susceptible to nucleophilic attack by the newly formed primary amine, which generates unwanted secondary amines. The massive excess of ammonia outcompetes the primary amine, shifting the equilibrium to exclusively yield the primary amine.

Step 3: Hydrochloride Salt Precipitation

• Filter the catalyst over a pad of Celite (Caution: Raney Ni is pyrophoric).

• Concentrate the filtrate to yield the free base. Redissolve immediately in absolute ethanol.

• Bubble dry HCl gas through the solution until the pH reaches 2.0.

• Causality Check: The free base is an oil that rapidly oxidizes in air. Converting it to the hydrochloride salt triggers spontaneous crystallization. The resulting white solid is highly stable, non-hygroscopic, and allows for precise molar weighing in subsequent API manufacturing steps.

Application in Drug Discovery: TxA2 Receptor Antagonists

In the pathophysiology of pulmonary hypertension and thrombosis, Thromboxane A2 (TxA2) binds to the TP receptor (a GPCR), triggering a Gq-coupled cascade that results in severe vasoconstriction and platelet aggregation[1].

To design an antagonist like Daltroban, medicinal chemists utilized Benzeneacetic acid, 4-(2-aminoethyl)-, hydrochloride as the core scaffold. The carboxylic acid mimics the endogenous ligand's binding to Arg295 in the TP receptor pocket. The aminoethyl group provides the exact spatial distance required to attach a bulky 4-chlorobenzenesulfonyl group, which occupies an adjacent hydrophobic pocket, locking the receptor in an inactive conformation.

Fig 2: TP receptor signaling pathway and the intervention point of TxA2R antagonists.

Protocol 2: API Derivatization (Schotten-Baumann Sulfonylation)

To synthesize the final API (e.g., Daltroban) from the hydrochloride intermediate, a highly chemoselective sulfonylation is required[2].

• Preparation of the Aqueous Phase: Dissolve Benzeneacetic acid, 4-(2-aminoethyl)-, hydrochloride (1.0 eq) in a 2M aqueous NaOH solution.

• Preparation of the Organic Phase: Dissolve 4-chlorobenzenesulfonyl chloride (1.1 eq) in dichloromethane (DCM).

• Biphasic Reaction: Combine the two phases and stir vigorously at room temperature for 4 hours.

• Causality Check: Why use Schotten-Baumann (biphasic) conditions instead of a standard organic solvent with an amine base? In a purely organic solvent, the free carboxylic acid would require a protecting group (like an ester) to prevent mixed anhydride formation or polymerization. By using aqueous NaOH, the carboxylic acid is deprotonated to a highly water-soluble sodium carboxylate, rendering it completely unreactive toward the sulfonyl chloride. Simultaneously, the primary amine is deprotonated and reacts rapidly with the sulfonyl chloride at the phase boundary. This eliminates the need for protecting groups, maximizing atom economy.

• Isolation: Discard the organic layer. Acidify the aqueous layer with 1M HCl to pH 2. The final sulfonamide API will precipitate as a pure white solid.

References

• ChemicalBook. "[4-(2-AMINO-ETHYL)-PHENYL]-ACETIC ACID | 99075-24-8 Properties". ChemicalBook.
• American Journal of Respiratory and Critical Care Medicine. "Nitric Oxide Biosynthesis in an Exotoxin-induced Septic Lung Model: Role of cNOS and Impact on Pulmonary Hemodynamics". ATS Journals.
• Google Patents. "EP0031954A2 - Sulfonamides, procédé pour leur préparation et médicaments les contenant". European Patent Office.

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• 2. EP0031954A2 - Sulfonamides, procédé pour leur préparation et médicaments les contenant - Google Patents [patents.google.com]
• 3. [4-(2-AMINO-ETHYL)-PHENYL]-ACETIC ACID | 99075-24-8 [chemicalbook.com]

Comprehensive Spectroscopic Characterization of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride: A Technical Guide for Pharmaceutical Development

Executive Summary

2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride (CAS: 37563-54-5) is a highly versatile, bifunctional building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Featuring both a primary amine (protected as a hydrochloride salt) and a carboxylic acid moiety on a para-substituted benzene ring, this compound presents unique analytical challenges. Its zwitterionic tendencies in solution and hygroscopic nature in the solid state demand a rigorous, orthogonal analytical approach.

This whitepaper provides an in-depth, self-validating methodology for the spectroscopic characterization of this intermediate using Nuclear Magnetic Resonance (NMR), Fourier Transform Infrared (FT-IR), and Electrospray Ionization Mass Spectrometry (ESI-MS).

Nuclear Magnetic Resonance (NMR) Profiling

Causality & Solvent Selection

NMR spectroscopy is indispensable for confirming molecular identity and detecting trace impurities in complex pharmaceutical formulations[1]. For 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride, solvent selection is the most critical variable. The compound exhibits poor solubility in non-polar solvents like CDCl3​ . Furthermore, using protic solvents like D2​O results in rapid deuterium exchange, masking the critical −NH3+​ and −COOH protons.

Causality: We utilize DMSO-d6​ because its high dielectric constant disrupts the ionic lattice of the hydrochloride salt, ensuring complete dissolution. As an aprotic solvent, it prevents rapid proton exchange, allowing the broad singlets of the carboxylic acid and ammonium protons to be clearly resolved and integrated[2].

Self-Validating Experimental Protocol

• Sample Preparation: Accurately weigh 10–15 mg of the analyte to ensure a high signal-to-noise ratio without causing concentration-dependent line broadening.

• Solubilization: Dissolve the sample in 0.6 mL of anhydrous DMSO-d6​ containing 0.03% v/v Tetramethylsilane (TMS).

• Self-Validation Check: The TMS peak must appear exactly at δ 0.00 ppm. Any deviation indicates solvent contamination or improper magnetic field locking.

• Acquisition: Transfer to a 5 mm precision NMR tube. Acquire 1H spectra at 400 MHz (16 scans, 10s relaxation delay to ensure complete longitudinal relaxation of the carboxylic proton) and 13C spectra at 100 MHz (1024 scans).

Quantitative Data Summary

Table 1: 1H and 13C NMR Spectral Data ( DMSO-d6​ , 400/100 MHz)

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Structural Assignment
1H	12.30	Broad singlet	1H	−COOH
1H	8.15	Broad singlet	3H	−CH2​−NH3+​
1H	7.22	Doublet ( J=8.0 Hz)	2H	Aromatic C-H (C2, C6)
1H	7.18	Doublet ( J=8.0 Hz)	2H	Aromatic C-H (C3, C5)
1H	3.56	Singlet	2H	Ar−CH2​−COOH
1H	3.02	Multiplet	2H	−CH2​−NH3+​
1H	2.85	Triplet ( J=7.5 Hz)	2H	Ar−CH2​−CH2​N
13C	172.8	Singlet	-	−COOH
13C	135.9	Singlet	-	Aromatic Quaternary C (C4)
13C	133.4	Singlet	-	Aromatic Quaternary C (C1)
13C	129.6	Doublet	-	Aromatic C-H (C2, C6)
13C	128.8	Doublet	-	Aromatic C-H (C3, C5)
13C	40.5	Triplet	-	Ar−CH2​−COOH
13C	39.8	Triplet	-	−CH2​−NH3+​
13C	32.7	Triplet	-	Ar−CH2​−CH2​N

Fourier Transform Infrared (FT-IR) Spectroscopy

Causality & Matrix Selection

For hydrochloride salts, solid-state characterization is mandatory. Dissolving the sample for liquid-cell IR can lead to dissociation or solvent-induced polymorphic shifts. The potassium bromide (KBr) pellet technique is the gold standard because KBr is optically transparent in the mid-IR region (4,000 – 400 cm⁻¹) and becomes plastic under high pressure, forming a clear disk[3].

Causality: The analyte is highly susceptible to moisture absorption. If the KBr is not rigorously dried, a massive water band at 3200 cm⁻¹ will obscure the critical N-H (amine salt) and O-H (carboxylic acid) stretching frequencies[4].

Self-Validating Experimental Protocol

• Matrix Preparation: Pulverize spectroscopic-grade KBr to a 200-mesh size and dry at 110°C for at least 2 hours to remove bound water[4].

• Self-Validation Check: Press a blank KBr pellet (containing no sample) and run a background spectrum. The baseline must be flat, with transmission >95% and no peak at 3200 cm⁻¹.

• Sample Pressing: Mix 1–2 mg of the analyte with 200 mg of the dried KBr. Grind thoroughly in an agate mortar to prevent the Christiansen effect (light scattering due to large particle sizes).

• Pellet Formation: Transfer to a 13 mm pellet-forming die and apply 8–10 tons of force under vacuum for 2 minutes to yield a transparent pellet.

• Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Quantitative Data Summary

Table 2: FT-IR Vibrational Assignments (KBr Pellet)

Wavenumber (cm⁻¹)	Intensity	Peak Shape	Vibrational Mode Assignment
3400 - 2800	Strong	Broad	O-H stretch (COOH) overlapping with N-H stretch (NH3⁺) and C-H stretch
1715	Strong	Sharp	C=O stretch (carboxylic acid)
1605	Medium	Sharp	Aromatic C=C stretch
1515	Medium	Sharp	Aromatic C=C stretch
1410	Medium	Sharp	C-O stretch / O-H in-plane bend
1220	Medium	Sharp	C-O stretch

Electrospray Ionization Mass Spectrometry (ESI-MS)

Causality & Ionization Strategy

High-resolution mass spectrometry is required to confirm the exact mass of the compound. Because the molecule contains a primary amine, it is exceptionally well-suited for Positive Ion Mode Electrospray Ionization (ESI+).

Causality: The choice of acid modifier in the mobile phase dictates ionization efficiency. We strictly utilize 0.1% Formic Acid. Trifluoroacetic acid (TFA) must be avoided, as it forms strong ion pairs with primary amines, severely suppressing the analyte signal and contaminating the MS source for subsequent runs[5].

Self-Validating Experimental Protocol

• Stock Solution: Dissolve 1 mg of the sample in 1 mL of LC-MS grade Methanol[5].

• Dilution: Dilute 10 µL of the stock into 1 mL of a 50:50 Methanol:Water mixture containing 0.1% Formic Acid to achieve a final concentration of ~10 µg/mL. Filter through a 0.2 µm PTFE syringe filter[6].

• Self-Validation Check: Inject a solvent blank (MeOH/H₂O + Formic Acid) prior to the sample. The total ion chromatogram (TIC) must show no peaks at the target m/z, proving the injection lines are free of carryover[7].

• Acquisition: Inject the sample into the ESI source (capillary voltage 3.0 kV, desolvation temperature 350°C). Collect full MS spectra in positive mode.

Quantitative Data Summary

Table 3: ESI-MS Exact Mass and Fragmentation Data (Positive Ion Mode)

m/z Value	Relative Abundance	Ion Type	Structural Assignment
180.10	100% (Base Peak)	[M+H]⁺	Protonated free base ( C10​H14​NO2+​ )
163.07	~45%	[M+H - NH₃]⁺	Loss of ammonia from the ethylamine side chain
162.09	~20%	[M+H - H₂O]⁺	Loss of water from the carboxylic acid group
119.05	~15%	Fragment	Cleavage yielding a vinylbenzene derivative

Integrated Analytical Workflow

To ensure systematic QA/QC compliance, the orthogonal techniques described above must be executed in a logical sequence. The workflow below dictates the decision matrix for releasing this pharmaceutical intermediate.

Figure 1: Sequential QA/QC analytical workflow for the spectroscopic validation of the target API intermediate.

Conclusion

The comprehensive characterization of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride requires a deep understanding of its physicochemical properties. By leveraging DMSO-d6​ in NMR to stabilize exchangeable protons, utilizing rigorously dried KBr matrices in FT-IR to prevent moisture masking, and applying TFA-free ESI-MS protocols to maximize ionization, analysts can construct a robust, self-validating data package. This orthogonal approach ensures absolute structural confirmation and guarantees the integrity of downstream pharmaceutical synthesis.

References

• How is Potassium Bromide Used in Infrared Spectroscopy? | AZoM | 4

• Sampling Techniques for FTIR Spectroscopy | JASCO Inc | 3

• Sample Preparation Protocol for ESI Accurate Mass Service | University of Oxford |5

• Spectroscopic Methods in Pharma QA/QC: UV-Vis, IR, and NMR Applications | Lab Manager | 1

• NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties | National Institutes of Health (PMC) |2

• JGI/LBNL Metabolomics - Standard LC-MS/MS ESI Method - Nonpolar C18 | protocols.io |6

• Sample Preparation Protocol for Open Access MS | University of Oxford | 7

Sources

• 1. Spectroscopic Methods in Pharma QA/QC: UV-Vis, IR, and NMR Applications | Lab Manager [labmanager.com]
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• 3. You are being redirected... [jascoinc.com]
• 4. azom.com [azom.com]
• 5. Sample Preparation Protocol for ESI Accurate Mass Service | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 6. protocols.io [protocols.io]
• 7. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

Comprehensive Technical Guide on 2-[4-(2-Aminoethyl)phenyl]acetic Acid Hydrochloride: Synthesis, Applications, and Role in Drug Discovery

Executive Summary

2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride (CAS 37563-54-5) is a highly versatile, bifunctional building block extensively utilized in medicinal chemistry and pharmaceutical development. Characterized by a para-substituted phenyl ring bearing an acetic acid moiety and an ethylamine side chain, this compound serves as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs). Most notably, it is the foundational precursor for Thromboxane A2 (TXA2) receptor antagonists, such as the cardioprotective agent Daltroban (BM 13.505)[1].

This whitepaper provides an in-depth analysis of its physicochemical profile, synthetic utility, and the causality behind the experimental protocols used to manipulate it.

Physicochemical Profiling & Structural Significance

Understanding the physical and chemical nature of this molecule is critical for designing robust synthetic workflows.

Quantitative Data Summary

Property	Specification
Chemical Name	2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride
CAS Number	37563-54-5
Molecular Formula	C₁₀H₁₃NO₂ · HCl
Molecular Weight	215.68 g/mol
Appearance	White to off-white crystalline powder
Functional Groups	Primary aliphatic amine, Carboxylic acid, Phenyl ring
Solubility	Soluble in Water, DMSO, and Methanol

Causality of the Hydrochloride Salt Form

Why is this compound synthesized, supplied, and stored as a hydrochloride salt rather than a free base? The free molecule is a zwitterion, containing both a nucleophilic primary amine and an electrophilic/acidic carboxylic acid. In its free base form, it is highly susceptible to intermolecular condensation (forming polyamides) or intramolecular degradation over time. The HCl salt protonates the primary amine ( −NH3+​ ), completely neutralizing its nucleophilicity. This ensures long-term shelf stability, prevents auto-polymerization, and allows chemists to selectively activate the amine only when the reaction conditions (e.g., pH adjustment) dictate it.

Synthetic Utility: The Daltroban (BM 13.505) Paradigm

The most prominent application of 2-[4-(2-Aminoethyl)phenyl]acetic acid is in the synthesis of Daltroban , a potent, competitive antagonist of the TXA2 receptor[2].

The structural role of our core building block in Daltroban is twofold:

• The Ethyl Linker: Provides the optimal spatial geometry and flexibility.

• The Phenylacetic Acid Moiety: Mimics the carboxylate chain of endogenous TXA2, acting as the critical pharmacophore that anchors the drug into the receptor's binding pocket[3].

Synthesis of Daltroban via Schotten-Baumann sulfonylation.

Experimental Methodologies: Self-Validating Protocols

To utilize this building block effectively, one must selectively react the amine while preserving the carboxylic acid. The following protocol outlines the synthesis of Daltroban-like sulfonamides.

Protocol: Selective Sulfonylation via Schotten-Baumann Conditions

Objective: Chemoselective sulfonylation of the primary amine.

Step-by-Step Methodology & Causality:

• Starting Material Preparation: Dissolve 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride (1.0 eq) in a 2M aqueous NaOH solution (3.0 eq).

  • Causality: The NaOH serves a triple purpose. It liberates the free amine from the HCl salt, deprotonates the carboxylic acid to form a highly water-soluble sodium carboxylate (preventing it from reacting), and acts as an acid scavenger for the impending sulfonylation.

• Reagent Addition: Dissolve 4-Chlorobenzenesulfonyl chloride (1.1 eq) in a water-miscible organic solvent (e.g., THF) and add dropwise to the aqueous mixture at 0–5 °C.

  • Causality: Low temperature is critical. It suppresses the competitive hydrolysis of the sulfonyl chloride by the aqueous NaOH, directing the electrophile exclusively toward the highly nucleophilic primary amine.

• Reaction Monitoring (Self-Validation): Maintain the pH at ~9-10 using a pH meter or indicator paper.

  • Causality: If the pH drops below 8, the amine protonates and the reaction halts. If the pH exceeds 12, sulfonyl chloride hydrolysis accelerates, destroying the reagent. Constant pH validation ensures the system remains in the optimal kinetic window.

• Workup & Isolation: Remove the THF in vacuo. Wash the aqueous layer with diethyl ether to remove unreacted sulfonyl chloride. Slowly acidify the aqueous layer to pH ~2 using 3M HCl.

  • Causality: Acidification protonates the carboxylate back into a carboxylic acid. Because the newly formed sulfonamide is highly lipophilic, the neutral product (Daltroban) crashes out of the aqueous solution as a crystalline solid, allowing for isolation via simple vacuum filtration.

Biological Target Context: Thromboxane A2 Receptors

Understanding the downstream application of the synthesized API provides critical context for drug development professionals.

TXA2 is a highly unstable arachidonic acid metabolite that induces potent platelet aggregation and vasoconstriction[4]. It signals through the TP receptor, a Gq/11-coupled GPCR that triggers intracellular calcium release[2]. Pathological overactivation of this pathway leads to thrombosis, ischemic injury, and asthma.

Daltroban, derived directly from 2-[4-(2-Aminoethyl)phenyl]acetic acid, acts as a competitive antagonist at the TP receptor with an IC50 of ~37.1 nM[3]. By blocking this receptor, Daltroban prevents ischemia-induced leukocytosis and protects the myocardium during reperfusion injury[2][5].

TXA2 signaling pathway and competitive inhibition by Daltroban.

Analytical Characterization Standards

To ensure the integrity of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride before deploying it in API synthesis, the following analytical standards must be met:

• RP-HPLC: Utilize a C18 column with a gradient of Water and Acetonitrile. Crucial: Both mobile phases must contain 0.1% Trifluoroacetic acid (TFA). Causality: TFA acts as an ion-pairing agent, suppressing the ionization of the carboxylic acid and sharpening the peak of the protonated amine, preventing peak tailing.

• ¹H-NMR (D₂O or DMSO-d₆): The spectrum must feature two distinct methylene triplets (~2.8 ppm and ~3.0 ppm) corresponding to the aminoethyl group, a sharp singlet (~3.5 ppm) for the acetic acid CH₂, and a classic doublet of doublets in the aromatic region (~7.1-7.3 ppm) confirming the para-substitution of the benzene ring.

Sources

• 1. Daltroban | C16H16ClNO4S | CID 54343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Daltroban (105218-03-9) for sale [vulcanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scbt.com [scbt.com]

Protocols & Analytical Methods

Application Note: Scalable Synthesis and Purification of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride

Target Compound: 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride (CAS: 37563-54-5) Application: Bifunctional building block for peptidomimetics, GPCR ligands, and advanced pharmaceutical intermediates.

Strategic Mechanistic Rationale

Synthesizing 2-[4-(2-aminoethyl)phenyl]acetic acid hydrochloride[1] requires precise control over two highly reactive functional groups: a carboxylic acid and a primary amine. Direct functionalization of 4-(bromomethyl)phenylacetic acid often leads to poor yields due to the free carboxylate interfering with nucleophilic substitutions and poisoning hydrogenation catalysts.

To engineer a self-validating and high-yielding system , this protocol utilizes Methyl 4-(bromomethyl)phenylacetate as the starting material. By masking the carboxylic acid as a methyl ester, we ensure chemoselectivity during the cyanation and reduction phases. The sequence concludes with a highly efficient global deprotection step that simultaneously hydrolyzes the ester and traps the volatile amine as a stable hydrochloride salt.

The Three-Pillar Synthetic Strategy:

• Aliphatic Nucleophilic Substitution (Cyanation): Utilizing a polar aprotic solvent (DMF) to leave the cyanide ion "naked," accelerating the S_N2 displacement of the primary bromide while preventing aqueous hydrolysis.

• Catalytic Hydrogenation (Nitrile Reduction): Employing Raney Nickel under a hydrogen atmosphere. Crucially, the reaction is performed in methanolic ammonia to suppress the formation of secondary amine dimers, a well-documented side reaction in[2].

• Acidic Global Deprotection: Refluxing the intermediate in 6N HCl avoids the need for delicate isoelectric focusing. The strongly acidic medium hydrolyzes the ester and instantly protonates the amine, driving the reaction to completion and allowing isolation via simple evaporation.

Visual Workflow

Figure 1: Three-step synthetic workflow for 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride.

Quantitative Data Summary

To ensure this protocol acts as a self-validating system, researchers must verify the "Key Analytical Marker" before proceeding to the subsequent step.

Reaction Step	Transformation	Reagents & Conditions	Reaction Time	Expected Yield	Key Analytical Marker
1. Cyanation	Bromide → Nitrile	NaCN, DMF, 60 °C	4 hours	85 – 90%	IR: ~2250 cm⁻¹ (C≡N stretch)
2. Reduction	Nitrile → Amine	H₂ (50 psi), Raney Ni, NH₃/MeOH, 25 °C	6 hours	75 – 80%	¹H NMR: ~2.8 ppm (t, 2H, CH₂-NH₂)
3. Hydrolysis	Ester → Acid HCl Salt	6N HCl (aq), 100 °C (Reflux)	12 hours	90 – 95%	MS: m/z 180.1 [M+H]⁺ (free base)

Step-by-Step Experimental Protocols

Step 1: Synthesis of Methyl 4-(cyanomethyl)phenylacetate

Causality Focus: Sodium cyanide is highly soluble in water but poorly reactive in aqueous conditions due to tight solvation shells. By using anhydrous Dimethylformamide (DMF), the Na⁺ cation is solvated while the CN⁻ anion remains bare, maximizing its nucleophilicity for a rapid S_N2 attack on the benzylic bromide.

• Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Reaction: Dissolve 50.0 g (205 mmol) of Methyl 4-(bromomethyl)phenylacetate in 250 mL of anhydrous DMF. Carefully add 12.0 g (245 mmol, 1.2 eq) of Sodium Cyanide (NaCN). Caution: Highly toxic. Perform strictly in a fume hood.

• Heating: Heat the mixture to 60 °C for 4 hours. Monitor via TLC (Hexanes/EtOAc 4:1) until the starting material is consumed.

• Workup: Cool to room temperature and quench by pouring into 500 mL of ice water. Extract the aqueous layer with Ethyl Acetate (3 × 200 mL).

• Purification: Wash the combined organic layers with brine (3 × 150 mL) to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a pale yellow oil.

• Validation: Confirm the presence of the nitrile via FTIR (sharp peak at ~2250 cm⁻¹).

Step 2: Synthesis of Methyl 4-(2-aminoethyl)phenylacetate

Causality Focus: During nitrile reduction, an imine intermediate is formed. The newly generated primary amine can attack this imine, leading to unwanted secondary amine dimers. As established in classical [3] protocols, saturating the reaction solvent with ammonia gas forces the equilibrium entirely toward the primary amine via Le Chatelier's principle.

• Setup: In a Parr hydrogenation bottle, dissolve the crude Methyl 4-(cyanomethyl)phenylacetate (~35 g) in 200 mL of 10N methanolic ammonia (methanol saturated with NH₃ gas at 0 °C).

• Catalyst Addition: Add 5.0 g of active Raney Nickel slurry. Caution: Raney Nickel is pyrophoric. Never allow the catalyst to dry in the presence of air.

• Hydrogenation: Secure the bottle in the Parr apparatus, purge with nitrogen (3×), and pressurize with Hydrogen gas to 50 psi. Shake vigorously at room temperature for 6 hours.

• Workup: Vent the hydrogen gas safely. Filter the reaction mixture through a pad of Celite to remove the Raney Nickel. Wash the Celite pad with additional methanol (100 mL).

• Isolation: Concentrate the filtrate under reduced pressure to afford the primary amine as a viscous oil.

• Validation: Confirm reduction via ¹H NMR (appearance of a triplet at ~2.8 ppm corresponding to the -CH₂-NH₂ protons).

Step 3: Global Deprotection and Hydrochloride Salt Formation

Causality Focus: Using a strong aqueous acid (6N HCl) achieves two critical transformations in a single step. It hydrolyzes the methyl ester to the target carboxylic acid and immediately traps the primary amine as a highly soluble hydrochloride salt. This eliminates the need for complex isoelectric point precipitation.

• Setup: Transfer the crude Methyl 4-(2-aminoethyl)phenylacetate (~28 g) to a 500 mL round-bottom flask.

• Reaction: Add 250 mL of 6N aqueous HCl. Attach a reflux condenser and heat the mixture to a gentle reflux (100 °C) for 12 hours.

• Evaporation: Cool the mixture to room temperature. Transfer to a rotary evaporator and remove the water and generated methanol under high vacuum at 60 °C until a solid residue forms.

• Recrystallization: Suspend the crude solid in 100 mL of hot absolute ethanol. Slowly add diethyl ether until the solution becomes slightly cloudy. Allow it to cool slowly to 4 °C overnight to induce crystallization.

• Collection: Filter the pristine white crystals of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride. Wash with cold diethyl ether and dry under vacuum.

• Validation: Confirm final structure via Mass Spectrometry (m/z 180.1 [M+H]⁺ for the free base) and melting point analysis.

References

• Title: β-Phenylethylamine | Source: Organic Syntheses | URL: [Link]

• Title: Nitrile reduction | Source: Wikipedia | URL: [Link]

Sources

• 1. 37563-54-5 | Sigma-Aldrich [sigmaaldrich.com]
• 2. Nitrile reduction - Wikipedia [en.wikipedia.org]
• 3. orgsyn.org [orgsyn.org]

Application Note: HPLC Analysis of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix/Application: Active Pharmaceutical Ingredient (API) Intermediates, Quality Control, and LC-MS/MS Pharmacokinetics

Introduction & Chemical Profiling

The compound 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride (CAS 37563-54-5) is a highly polar, bifunctional intermediate frequently utilized in the synthesis of complex pharmaceuticals and bioactive reagents.

From a chromatographic perspective, this molecule presents a classic "zwitterionic" challenge. It contains:

• A carboxylic acid group (pKa ~4.5), which is negatively charged at neutral pH.

• A primary amine group (pKa ~9.5), which is positively charged at neutral pH.

The Causality of RP-HPLC Failure: When analyzed using standard Reversed-Phase (RP) C18 columns with conventional buffers (e.g., pH 2–7), the molecule exists as a highly polar charged species. The hydration shell surrounding these charged moieties prevents effective partitioning into the hydrophobic alkyl chains of the stationary phase, resulting in elution near or at the void volume. Furthermore, the protonated primary amine interacts strongly with residual, unendcapped silanols on the silica matrix. This secondary electrostatic interaction causes severe peak tailing, irreproducible retention times, and potential irreversible adsorption to the column.

To achieve a self-validating, robust analytical method, we must bypass standard RP-HPLC and employ specialized retention mechanisms.

Analytical Strategy & Method Rationale

Depending on the detector available and the required sensitivity, we present two orthogonal, field-proven methodologies:

• Method A: Hydrophilic Interaction Liquid Chromatography (HILIC) Ideal for LC-MS/MS. HILIC, formally described by Andrew Alpert in 1990, relies on a water-enriched layer immobilized on a polar stationary phase[1]. Analytes partition between the organic-rich mobile phase and this aqueous layer[2]. Because HILIC uses high concentrations of volatile organic solvents (e.g., >70% Acetonitrile), it provides a ten-fold increase in electrospray ionization (ESI) sensitivity compared to traditional aqueous methods[2].

• Method B: Ion-Pairing Reversed-Phase (IP-RP) HPLC The gold standard for UV/Vis-based QA/QC labs. By introducing an anionic ion-pairing reagent like Heptafluorobutyric acid (HFBA), the reagent's negatively charged head pairs with the protonated amine of the analyte. The hydrophobic fluorinated alkyl tail then interacts with the C18 stationary phase, artificially increasing the analyte's hydrophobicity and retention. HFBA is specifically chosen over shorter-chain acids (like TFA) because its longer alkyl chain provides superior retention for highly polar basic amino groups.

Decision matrix for selecting HILIC vs. IP-RP HPLC based on detector compatibility.

Experimental Protocols

Method A: HILIC Protocol (LC-MS/MS Compatible)

Causality in Sample Preparation: In HILIC, injecting a sample dissolved in 100% water will disrupt the immobilized water layer on the column, causing severe peak splitting and loss of retention. Always dissolve the sample in a diluent matching the initial mobile phase conditions (e.g., 75–95% Acetonitrile).

Workflow & Parameters:

• Column: Zwitterionic HILIC (e.g., SeQuant ZIC-HILIC) or Amide-bonded phase, 150 x 4.6 mm, 5 µm.

• Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid. (Rationale: At pH 3.0, the carboxylic acid is fully protonated/neutralized, leaving only the amine charged (+1). This simplifies the electrostatic profile and improves peak shape).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection: ESI-MS/MS (Positive Ion Mode,[M+H]+ m/z 180.1) or UV at 210 nm.

Step-by-step HILIC column equilibration workflow for reproducible water layer formation.

Method B: Ion-Pairing RP Protocol (UV/Vis Optimized)

Causality in System Equilibration: Ion-pairing reagents like HFBA dynamically coat the C18 stationary phase. This process is slow. The column must be equilibrated with the ion-pairing mobile phase for at least 30–50 column volumes before the first injection to ensure a stable baseline and reproducible retention times.

Workflow & Parameters:

• Column: Fully endcapped C18 (e.g., Waters XBridge C18 or Phenomenex Luna), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Heptafluorobutyric acid (HFBA) in HPLC-grade Water.

• Mobile Phase B: 0.1% Heptafluorobutyric acid (HFBA) in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.

• Detection: UV/Vis at 220 nm.

Data Presentation: Gradients & System Suitability

Table 1: Gradient Programs

Time (min)	Method A (HILIC): % B (ACN)	Method B (IP-RP): % B (ACN)	Flow Rate (mL/min)
0.0	95.0	5.0	1.0
2.0	95.0	5.0	1.0
10.0	60.0	60.0	1.0
12.0	60.0	90.0	1.0
12.1	95.0	5.0	1.0
20.0	95.0	5.0	1.0

(Note: HILIC gradients run from high organic to high aqueous, while IP-RP gradients run from high aqueous to high organic).

Table 2: System Suitability Testing (SST) Criteria

A self-validating analytical batch must pass the following criteria prior to sample analysis:

Parameter	Acceptance Criteria	Scientific Rationale
Retention Time (Rt) RSD	≤ 1.0% (n=5)	Verifies complete column equilibration (water layer stability in HILIC; HFBA saturation in IP-RP).
Tailing Factor (Tf)	0.8 – 1.5	Confirms successful suppression of secondary silanol interactions with the primary amine.
Theoretical Plates (N)	≥ 5,000	Guarantees column efficiency and proper analyte partitioning kinetics.
Signal-to-Noise (S/N)	≥ 10 for LLOQ	Ensures adequate detector sensitivity for accurate quantitation.

References

• 2-(4-(2-aminoethyl)phenyl)acetic acid hydrochloride | 37563-54-5, Sigma-Aldrich.
• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique, NIH.
• Hydrophilic interaction chromatography - Wikipedia, Wikipedia.
• Analysis of Polar Compounds with Ion Pair Reagents, Sigma-Aldrich.
• Retention Behavior for ion-pair HPLC, Chromatography Forum.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]

Cell culture applications of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride

An in-depth technical guide for researchers, scientists, and drug development professionals on the advanced cell culture applications of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride.

Executive Summary: The Structural Advantage of AEPAA-HCl

In the landscape of bioconjugation and cell culture engineering, the choice of linker is as critical as the pharmacophore or biomaterial itself. 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride (AEPAA-HCl, CAS: 37563-54-5) is a highly specialized heterobifunctional building block. Structurally, it consists of a primary amine and a carboxylic acid separated by a rigid phenyl ring.

Unlike flexible aliphatic chains or polyethylene glycol (PEG) linkers that exist in highly dynamic random coil states, the phenyl ring in AEPAA imposes strict geometric constraints. In advanced cell culture applications—ranging from the synthesis of targeted fluorescent probes to the functionalization of 3D hydrogels—this rigidity reduces the entropic penalty upon target binding and provides robust steric projection[1]. Furthermore, rigid cross-linkers like phenylacetic acid derivatives are highly effective in stabilizing secondary structures, improving cell membrane penetration, and enhancing proteolytic stability[2].

Part 1: Synthesis of Rigidified Fluorescent Probes for Live-Cell Imaging

Causality & Experimental Design

Attaching a bulky fluorophore directly to a cell-penetrating peptide (CPP) or receptor ligand often disrupts the peptide's secondary structure or masks its binding interface. While flexible linkers can separate the two domains, they allow the fluorophore to fold back and interact hydrophobically with the peptide. AEPAA acts as a rigid spacer, physically separating the fluorophore from the pharmacophore and locking the conjugate into a pre-organized, binding-competent conformation. Bioconjugation techniques utilizing such heterobifunctional linkers are foundational for creating highly specific targeted probes[3].

Self-Validating Protocol: Two-Step Probe Bioconjugation

This protocol details the conjugation of Fluorescein isothiocyanate (FITC) to a target peptide using AEPAA as a rigid spacer.

• Step 1: Amine Conjugation (Fluorophore Labeling)

  • Action: Dissolve 1.0 eq of AEPAA-HCl and 1.2 eq of FITC-NHS ester in anhydrous Dimethylformamide (DMF). Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA) to deprotonate the primary amine of AEPAA. Stir in the dark at room temperature for 2 hours.

  • Self-Validation Checkpoint: Analyze the reaction mixture via LC-MS. The complete disappearance of the free FITC-NHS peak and the appearance of a mass corresponding to the FITC-AEPAA intermediate validates successful coupling. Do not proceed until >95% conversion is confirmed.

• Step 2: Carboxyl Activation

  • Action: To the FITC-AEPAA solution, add 1.5 eq of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1.5 eq of N-Hydroxysulfosuccinimide (Sulfo-NHS). Stir for 30 minutes to form the active ester.

• Step 3: Peptide Coupling

  • Action: Introduce 0.9 eq of the target peptide (containing a free N-terminal amine) dissolved in DMF. Stir overnight at 4°C to minimize side reactions.

  • Self-Validation Checkpoint: Perform analytical RP-HPLC. The presence of a single major peak exhibiting co-absorbance at 214 nm (amide bonds) and 495 nm (FITC fluorophore) confirms successful conjugation.

• Step 4: Purification

  • Action: Purify the final conjugate using preparative HPLC and lyophilize.

Workflow for synthesizing rigidified fluorescent peptide probes using AEPAA.

Part 2: Biomimetic Surface Functionalization of 3D Hydrogels

Causality & Experimental Design

Hydrogels act as extracellular matrix mimics for 3D cell culture but often require functionalization to support cell adhesion[4]. Direct coupling of adhesion motifs (like the RGD peptide) to polymers such as alginate often results in poor cell spreading. This occurs because the peptide becomes sterically hindered within the dense polymer network. By utilizing chemical crosslinking methods such as EDC-NHS[5], AEPAA can be inserted as a rigid "pillar." This projects the RGD peptide outward into the aqueous pore space, making it highly bioavailable to cellular integrins and dramatically improving focal adhesion formation.

Self-Validating Protocol: Stepwise Hydrogel Functionalization

• Step 1: Alginate Activation

  • Action: Dissolve sodium alginate (1% w/v) in 0.1 M MES buffer (pH 6.0). Add 5 mM EDC and 5 mM Sulfo-NHS. Stir for 15 minutes at room temperature to activate the carboxyl groups.

• Step 2: AEPAA Grafting

  • Action: Add 5 mM AEPAA-HCl to the activated alginate. The primary amine of AEPAA will react with the NHS ester. Stir for 4 hours. Dialyze extensively against distilled water to remove unreacted reagents.

  • Self-Validation Checkpoint: Lyophilize a small aliquot of the hydrogel and perform a Kaiser (Ninhydrin) test. A positive result (deep blue color) confirms the presence of free primary amines, validating that AEPAA has been successfully grafted.

• Step 3: RGD Peptide Coupling

  • Action: Re-dissolve the AEPAA-grafted alginate in MES buffer. Add EDC/Sulfo-NHS to activate the outward-facing carboxyl groups of the grafted AEPAA. Add the RGD peptide and stir overnight.

  • Self-Validation Checkpoint: Perform a secondary Kaiser test on the purified, lyophilized final product. A negative result (yellow color) indicates that the primary amines of the RGD peptide have successfully consumed the activated carboxylates, validating the final biomimetic construct.

Stepwise biomimetic functionalization of 3D hydrogels using AEPAA as a rigid spacer.

Part 3: Quantitative Impact of Linker Rigidity

The physicochemical properties of the linker directly dictate the biological performance of the synthesized construct. The table below summarizes the quantitative and qualitative differences observed when utilizing rigid linkers (like AEPAA) versus traditional flexible linkers in cell culture applications.

Table 1: Impact of Linker Rigidity on Cell Culture Construct Performance

Construct Application	Linker Utilized	Conformational State	Target Binding Affinity ( Kd​ )	Cell Adhesion / Viability Impact
Fluorescent Probe	PEG4 (Flexible)	Random Coil	Moderate (High entropic penalty)	Baseline
Fluorescent Probe	AEPAA (Rigid)	Pre-organized	High (Reduced entropic penalty)	Baseline
3D Alginate Matrix	Direct RGD (None)	Sterically Hindered	N/A	Low (Poor cell spreading)
3D Alginate Matrix	AEPAA-RGD Spacer	Extended / Accessible	N/A	High (Robust focal adhesions)

References

• Engineering Hydrogels for the Development of Three-Dimensional In Vitro Models Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Targeting Myeloid Leukemia-1 in Cancer Therapy: Advances and Directions Source: ACS Journal of Medicinal Chemistry URL:[Link]

• A pH-Responsive Amphiphilic Hydrogel Based on Pseudopeptides and Poly(ethylene glycol) for Oral Delivery of Hydrophobic Drugs Source: ACS Biomaterials Science & Engineering URL:[Link]

• Stapled Helical Peptides Bearing Different Anchoring Residues Source: ACS Chemical Reviews URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride

Welcome to the dedicated technical support center for 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the handling, analysis, and purification of this important pharmaceutical intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to support the integrity and success of your experimental work.

I. Understanding the Impurity Landscape

The purity of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride is paramount for its successful application in research and pharmaceutical development. Impurities can arise from various sources, including the synthetic route, degradation, and storage conditions. A thorough understanding of these potential impurities is the first step in effective troubleshooting and quality control.

Frequently Asked Questions (FAQs) - Impurity Profiling

Q1: What are the most common process-related impurities in 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride?

A1: Process-related impurities are substances that are introduced or formed during the synthesis of the final product. For 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride, these can be broadly categorized as:

• Unreacted Starting Materials: Depending on the synthetic route, residual starting materials can be a significant source of impurities. For instance, if the synthesis involves the reduction of a nitrile precursor, such as 2-(4-(cyanomethyl)phenyl)acetonitrile, incomplete reaction could leave this starting material in the final product.

• Intermediates: Multi-step syntheses can lead to the presence of unreacted intermediates. For example, a plausible route might involve the formation of a phenylacetamide intermediate, which, if not fully hydrolyzed, would be an impurity.[1]

• By-products: These are formed from side reactions occurring during the synthesis. A common side reaction in syntheses involving primary amines is the formation of dimers or oligomers.

Q2: What are the likely degradation products of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride?

A2: Degradation products can form during storage or under stress conditions such as exposure to light, heat, or pH extremes.[2] For 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride, potential degradation pathways include:

• Oxidation: The primary amino group is susceptible to oxidation, which can lead to the formation of various related substances.

• Decarboxylation: Under thermal stress, the carboxylic acid moiety may be lost, leading to the formation of 4-(2-aminoethyl)toluene.

• Polymerization: The presence of both an amino and a carboxylic acid group in the molecule could potentially lead to the formation of polyamide-type oligomers under certain conditions.

II. Troubleshooting Guide: Analytical Challenges

Accurate and reliable analytical methods are crucial for the identification and quantification of impurities. High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose. This section addresses common issues encountered during the HPLC analysis of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride.

HPLC Method Development and Troubleshooting

Q1: I am observing poor peak shape (tailing) for the main component during HPLC analysis. What could be the cause and how can I fix it?

A1: Peak tailing for amine-containing compounds like 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride is a common issue in reversed-phase HPLC. The primary cause is often the interaction of the basic amino group with residual acidic silanol groups on the silica-based stationary phase.

Troubleshooting Steps:

• Mobile Phase pH Adjustment: Ensure the pH of your mobile phase is appropriately controlled. For basic compounds, a low pH (e.g., 2.5-3.5) will protonate the amine, reducing its interaction with silanols. Conversely, a high pH (e.g., 8-10, using a pH-stable column) can be used to work with the neutral form of the amine.

• Use of an End-capped Column: Employ a high-quality, end-capped C18 or C8 column. End-capping minimizes the number of accessible free silanol groups.

• Addition of a Competing Base: Incorporate a small amount of a competing base, such as triethylamine (TEA), into your mobile phase. TEA will preferentially interact with the active silanol sites, improving the peak shape of your analyte.

• Lower Analyte Concentration: High sample loads can exacerbate peak tailing. Try injecting a more dilute solution.

Q2: I am struggling to separate a known impurity from the main peak. What are my options?

A2: Co-elution of impurities with the main component is a frequent challenge in purity analysis.

Troubleshooting Steps:

• Optimize Mobile Phase Composition: Systematically vary the ratio of your organic solvent (e.g., acetonitrile or methanol) to the aqueous buffer. A shallower gradient or isocratic elution with a lower percentage of organic solvent can often improve resolution.

• Change the Organic Modifier: If you are using acetonitrile, try methanol, or vice versa. The different selectivities of these solvents can alter the elution order and improve separation.

• Modify the Mobile Phase pH: A small change in the mobile phase pH can significantly impact the retention and selectivity of ionizable compounds.

• Select a Different Stationary Phase: If mobile phase optimization is insufficient, consider a column with a different selectivity. A phenyl-hexyl or a polar-embedded phase column can provide different interactions and improve separation.

Sample Preparation and Handling

Q1: My sample solutions appear to be unstable, showing an increase in impurity levels over time. How can I mitigate this?

A1: The stability of your sample solution is critical for accurate analysis. The amino group in 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride can be susceptible to degradation.

Troubleshooting Steps:

• Fresh Sample Preparation: Prepare sample solutions fresh and analyze them promptly.

• Control of pH and Temperature: Store stock solutions and samples in a refrigerator or freezer. The pH of the diluent can also impact stability; a slightly acidic diluent may improve the stability of the amine.

• Use of Antioxidants: If oxidative degradation is suspected, the addition of a small amount of an antioxidant to the sample diluent may be beneficial, though this should be validated to ensure it does not interfere with the analysis.

III. Purification and Impurity Control

Controlling impurities to acceptable levels is a critical aspect of the manufacturing process. The following section provides guidance on common purification techniques.

Purification Strategies

Q1: How can I effectively remove process-related impurities from my crude 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride?

A1: The choice of purification method depends on the nature and quantity of the impurities.

• Recrystallization: This is often the most effective method for removing small amounts of impurities from a solid product.[3] The key is to select a suitable solvent or solvent system in which the desired compound has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble at room temperature.[4] For a hydrochloride salt like this, a mixture of an alcohol (e.g., ethanol, isopropanol) and water is often a good starting point.

• Column Chromatography: For separating mixtures with closely related impurities or for larger-scale purification, column chromatography over silica gel or a suitable reversed-phase material can be employed.[3] The choice of eluent is critical for achieving good separation.

IV. Experimental Protocols and Data

To support your experimental work, we provide a starting point for an HPLC analytical method and a general protocol for recrystallization.

Suggested HPLC Method for Purity Analysis

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Trifluoroacetic Acid in Water
Mobile Phase B	0.1% Trifluoroacetic Acid in Acetonitrile
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 220 nm
Injection Volume	10 µL

Note: This is a starting method and may require optimization for your specific sample and impurity profile.

General Recrystallization Protocol

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude product in various solvents (e.g., water, ethanol, isopropanol, and mixtures thereof) at room and elevated temperatures to identify a suitable recrystallization solvent.

• Dissolution: In an appropriately sized flask, add the crude 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride and the chosen solvent. Heat the mixture with stirring until the solid is completely dissolved. Add the minimum amount of hot solvent necessary to achieve complete dissolution.

• Hot Filtration (if necessary): If insoluble impurities are present, filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. If crystals do not form, scratching the inside of the flask with a glass rod or adding a seed crystal can induce crystallization. Further cooling in an ice bath can maximize the yield.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor containing impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

V. Visualizing the Process

To further aid in understanding the relationships between synthesis, impurities, and analysis, the following diagrams are provided.

Caption: Relationship between the synthetic pathway and the origin of process-related impurities.

Caption: A logical workflow for troubleshooting common HPLC analytical issues.

References

• Cui, L., Wang, Z., Zeng, Y., & Zheng, Y. (n.d.). The degradative pathways of phenylacetic acid. ResearchGate. Retrieved from [Link]

• Frontiers in Microbiology. (n.d.). Progress in structural and functional study of the bacterial phenylacetic acid catabolic pathway, its role in pathogenicity and antibiotic resistance. Retrieved from [Link]

• Scribd. (n.d.). Synthesis of Phenylacetic Acid. Retrieved from [Link]

• International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). Development of forced degradation and stability indicating studies for drug substance and drug product. Retrieved from [Link]

• Eawag. (2011, May 31). Phenylacetate Degradation Pathway. Retrieved from [Link]

• ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• Hidalgo, F., & Zamora, R. (2019). Formation of phenylacetic acid and benzaldehyde by degradation of phenylalanine in the presence of lipid hydroperoxides: New routes in the amino acid degradation pathways initiated by lipid oxidation products. Food chemistry: X, 2, 100027. Retrieved from [Link]

• Rhodium.ws. (n.d.). Synthesis of Phenylacetic Acid. Retrieved from [Link]

• Hidalgo, F. J., & Zamora, R. (2019). Formation of phenylacetic acid and benzaldehyde by degradation of phenylalanine in the presence of lipid hydroperoxides. Food Chemistry: X, 2, 100027. Retrieved from [Link]

• ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• Unknown. (n.d.). SOP: CRYSTALLIZATION. Retrieved from [Link]

• BioPharm International. (2026, March 31). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link]

• Davies, M. I. (1985). General problems associated with the analysis of amino acids by automated ion-exchange chromatography. Journal of Chromatography B: Biomedical Sciences and Applications, 336(1), 13-26. Retrieved from [Link]

• ChemPlayer. (2023, June 3). [ChemPlayer Reupload]Trying out a preparation of phenylacetic acid [Video]. YouTube. Retrieved from [Link]

• Biomedical Journal of Scientific & Technical Research. (2022, November 30). Forced Degradation – A Review. Retrieved from [Link]

• ResearchGate. (2025, February 16). How to Purify an organic compound via recrystallization or reprecipitation? Retrieved from [Link]

• MDPI. (2020, June 2). Simultaneous Analysis of d,l-Amino Acids in Human Urine Using a Chirality-Switchable Biaryl Axial Tag and Liquid Chromatography Electrospray Ionization Tandem Mass Spectrometry. Retrieved from [Link]

• Asian Journal of Pharmaceutical Analysis. (n.d.). Validated HPLC-UV Method for Simultaneous Determination of Some Anti-Inflammatory and Analgesic Drugs. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Inventiva Pharma. (n.d.). Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. Retrieved from [Link]

• Unknown. (2021, July 16). Experimental No. (4) Recrystallization Recrystallization Purpose of experimental To separate organic compounds (solid) from. Retrieved from [Link]

• Google Patents. (n.d.). US4391979A - Process for the preparation of (2-amino-thiazol-4yl)-acetic acid hydrochloride.

• SIELC Technologies. (2018, February 17). Separation of Acetic acid, phenoxy-, 2-[ethyl[4-[[2-(methylsulfonyl)-4-nitrophenyl]azo]phenyl]amino]ethyl ester on Newcrom R1 HPLC column. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for. Retrieved from [Link]

• MDPI. (2026, February 6). Analytical Validation of an HPLC-UV Method for Praziquantel and Related Substances in PMMA-co-DEAEMA Microparticles. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Columns. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3 - Organic Syntheses Procedure. Retrieved from [Link]

• Chromanik. (n.d.). C18(ODS)で困った時の. Retrieved from [Link]

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• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Technical Support Center: Troubleshooting HPLC Separation of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride

This technical support guide provides a comprehensive, in-depth resource for troubleshooting the High-Performance Liquid Chromatography (HPLC) separation of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride. Tailored for researchers, scientists, and drug development professionals, this guide addresses common and complex challenges encountered during experimental work.

Introduction

2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride is a zwitterionic molecule, possessing both a primary amine and a carboxylic acid functional group.[1][2][3] This dual nature makes its chromatographic behavior highly dependent on the pH of the mobile phase. As a hydrochloride salt, it is readily soluble in aqueous solutions.[4] The inherent challenge in its HPLC analysis lies in managing its potential for strong interactions with the stationary phase, which can lead to poor peak shape and inconsistent results. This guide provides a systematic approach to overcoming these challenges, ensuring robust and reliable separations.

Core Troubleshooting Guides & FAQs

Issue 1: Poor Peak Shape, Specifically Peak Tailing

You're observing asymmetrical peaks where the back half of the peak is broader than the front half. This is a common issue when analyzing basic compounds like 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride on standard silica-based reversed-phase columns.[5][6]

Primary Cause and Strategic Solutions:

The root cause of peak tailing for basic compounds is often secondary ionic interactions between the protonated amine group of the analyte and ionized residual silanol groups (Si-OH) on the silica surface of the stationary phase.[5][7] These interactions create an additional, undesirable retention mechanism, leading to tailed peaks.[7]

• Solution 1: Mobile Phase pH Adjustment. The most direct way to mitigate this is by controlling the ionization state of both the analyte and the silanol groups by adjusting the mobile phase pH.

  • Low pH (2.5-3.0): By lowering the pH, the residual silanol groups are protonated and thus neutral.[5][8] This minimizes the ionic interaction with the positively charged amine group on your analyte, leading to improved peak symmetry.[7] A buffer like phosphate or formate is essential to maintain a stable pH.

• Solution 2: Employ a Competing Base. Adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can effectively block the active silanol sites.[8] The TEA will preferentially interact with the silanol groups, preventing your analyte from doing so.

• Solution 3: Utilize Modern, High-Purity Silica Columns. Modern "Type B" silica columns are manufactured to have a much lower concentration of accessible silanol groups, significantly reducing the potential for these secondary interactions.[5]

Troubleshooting Workflow for Peak Tailing:

Caption: A logical workflow for troubleshooting peak tailing.

Issue 2: Retention Time Variability

You are experiencing inconsistent retention times for your analyte from one injection to the next.

Possible Causes and Solutions:

• Inadequate Column Equilibration: If the column is not fully equilibrated with the starting mobile phase conditions before each injection, particularly in gradient methods, retention times will shift.

  • Solution: Increase the post-run equilibration time to ensure the column is ready for the next injection. A general guideline is to flush the column with at least 10-15 column volumes of the initial mobile phase.

• Mobile Phase Instability: The pH of an unbuffered or poorly buffered mobile phase can change over time due to the absorption of atmospheric CO2, leading to drifting retention times.

  • Solution: Always use a buffer in your aqueous mobile phase, especially when operating at a specific pH to control analyte ionization. The buffer concentration should be sufficient to resist pH changes, typically in the range of 10-25 mM.

• Temperature Fluctuations: Changes in the ambient laboratory temperature can affect mobile phase viscosity and the thermodynamics of the separation, causing retention time shifts.

  • Solution: Utilize a column oven to maintain a constant and stable temperature for the column.

Experimental Protocol: Preparing a Stable Mobile Phase

• Buffer Selection: Choose a buffer with a pKa value close to your desired mobile phase pH. For a target pH of 3.0, a formate buffer is an excellent choice.

• Aqueous Phase Preparation (Mobile Phase A):

  • Measure 900 mL of HPLC-grade water into a clean container.

  • Add the appropriate amount of formic acid to achieve a pH of 3.0.

  • Add water to a final volume of 1 L.

  • Filter through a 0.22 µm membrane filter.

• Organic Phase Preparation (Mobile Phase B):

  • Use HPLC-grade acetonitrile or methanol.

  • Filter through a 0.22 µm membrane filter.

• Degassing: Degas both mobile phases using an inline degasser or by sonication to prevent bubble formation in the HPLC system.

Issue 3: Low or No Analyte Peak Detected

You are injecting your sample but see a very small peak or no peak at all.

Possible Causes and Solutions:

• Incorrect Detection Wavelength: Your UV detector might be set to a wavelength where your analyte has poor or no absorbance.

  • Solution: The phenylacetic acid moiety in your analyte should have a significant UV absorbance. A good starting point for detection is around 254-261 nm.[9][10][11][12] To confirm the optimal wavelength, run a UV-Vis spectrum of your analyte standard.

• Analyte Adsorption: The compound may be irreversibly adsorbing to active sites within the HPLC system, such as stainless steel frits or tubing, or the column itself.

  • Solution: Passivate the system by making several injections of a high-concentration standard. This can help to saturate the active sites. Using PEEK (polyetheretherketone) tubing and fittings can also minimize this issue.

• Sample Diluent Incompatibility: If the sample is prepared in a solvent that is much stronger than the initial mobile phase, it can cause peak distortion or even prevent the analyte from being retained on the column.

  • Solution: Whenever possible, dissolve and dilute your sample in the initial mobile phase composition.

Troubleshooting Workflow for Low or No Peak:

Caption: A systematic approach to troubleshooting low or no peak detection.

Data Summary Table

Parameter	Recommended Starting Condition	Rationale
Stationary Phase	C18, High-Purity "Type B" Silica	Minimizes silanol interactions.
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)	Controls ionization of silanols and analyte.
Mobile Phase B	Acetonitrile or Methanol	Common reversed-phase organic solvents.
Detection Wavelength	254-261 nm	Strong absorbance for the phenylacetic acid chromophore.
Column Temperature	30-40 °C	Improves peak shape and ensures reproducible retention.

References

• Phenomenex. (n.d.). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Stoll, D. R. (2023, November 1). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC North America. Retrieved from [Link]

• Chemistry Stack Exchange. (2020, February 13). Why can zwitterions be difficult detect by HPLC-MS? Retrieved from [Link]

• Chromatography Forum. (2019, June 21). HPLC method dev strategies for Zwitterions. Retrieved from [Link]

• Koza, S. M., et al. (2011). Zwitterionic Hydrophilic Interaction Liquid Chromatography (ZIC-HILIC and ZIC-cHILIC) Provide High Resolution Separation and Increase Sensitivity in Proteome Analysis. Analytical Chemistry, 83(9), 3497-3504. [Link]

• SIELC Technologies. (2005, January). LC Analysis of Zwitterions with Ion-Free Mobile Phase. Retrieved from [Link]

• Tekewe, A., et al. (2008). Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers. Journal of Pharmaceutical and Biomedical Analysis, 46(4), 757-763. [Link]

• Ilko, B., et al. (2016, March 1). Peptide Analysis: Zwitterionic Chiral Ion-Exchangers as Complementary Option to HILIC and to Reversed-Phase Chromatography. LCGC International. Retrieved from [Link]

• Tekewe, A., et al. (2008). Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (±)-mexiletine acetamide enantiomers. Academia.edu. Retrieved from [Link]

• Semantic Scholar. (n.d.). Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers. Retrieved from [Link]

• Appchem. (n.d.). 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers. Retrieved from [Link]

• Evotec. (n.d.). Buy 2-(4-(Aminomethyl)phenyl)acetic acid hydrochloride (EVT-1816623). Retrieved from [Link]

• ChemBK. (2024, April 9). [4-(2-Amino-Ethyl)-Phenyl]-Acetic Acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Aminophenylacetic acid. Retrieved from [Link]

Sources

• 1. appchemical.com [appchemical.com]
• 2. jk-sci.com [jk-sci.com]
• 3. chembk.com [chembk.com]
• 4. evitachem.com [evitachem.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 9. Development and validation of HPLC method for the resolution of drug intermediates: DL-3-Phenyllactic acid, DL-O-acetyl-3-phenyllactic acid and (+/-)-mexiletine acetamide enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. (PDF) Development and validation of HPLC method for the resolution of drug intermediates: dl-3-Phenyllactic acid, dl-O-acetyl-3-phenyllactic acid and (±)-mexiletine acetamide enantiomers [academia.edu]
• 11. semanticscholar.org [semanticscholar.org]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparing 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride with its 3-isomer

An in-depth technical analysis comparing the structural, physicochemical, and functional properties of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride and its 3-isomer in the context of advanced drug design and synthetic chemistry.

Introduction to Aromatic Bifunctional Linkers

In modern medicinal chemistry, particularly in the development of Proteolysis Targeting Chimeras (PROTACs) [1], molecular glues, and conformationally restricted peptidomimetics, the spatial orientation of functional groups is just as critical as their chemical reactivity. 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride (the para-isomer) and 2-[3-(2-Aminoethyl)phenyl]acetic acid hydrochloride (the meta-isomer) are highly versatile bifunctional building blocks.

Both molecules possess an aliphatic primary amine and a carboxylic acid tethered to a central benzene scaffold. However, their distinct positional isomerism dictates the vector angle of the resulting molecular extensions. This guide provides an objective comparison of how these geometric differences influence synthetic workflows, conformational dynamics, and target binding affinities.

Part 1: Physicochemical and Structural Profiling

While both isomers share identical molecular weights and functional group pKa values, their substitution patterns fundamentally alter their 3D spatial trajectories. The para-isomer projects its functional groups in opposite directions, maximizing the end-to-end distance. Conversely, the meta-isomer introduces a structural kink, reducing the distance between the functional groups and altering the entropic landscape of the molecule.

Table 1: Comparative Physicochemical and Structural Properties

Property	2-[4-(2-Aminoethyl)phenyl]acetic acid HCl (Para)	2-[3-(2-Aminoethyl)phenyl]acetic acid HCl (Meta)
CAS Number	37563-54-5	1822920-20-6
Molecular Formula	C10H14ClNO2	C10H14ClNO2
Molecular Weight	215.68 g/mol	215.68 g/mol
Substitution Pattern	1,4-disubstituted	1,3-disubstituted
Approx. Vector Angle	~180° (Linear extension)	~120° (Kinked/Bent)
Conformational Impact	Maximizes spacer length; high rigidity	Induces a structural turn; pre-organizes binding
Primary Applications	Extended PROTAC linkers, linear rigidification	Macrocyclization, β-turn mimetics, pocket probing

Part 2: Conformational Dynamics in Ligand Design

The choice between a para and meta isomer is rarely arbitrary; it is a calculated decision based on the target protein's binding topology and the desired thermodynamic profile of the ligand [2].

• The Para-Isomer (Linear Extension): In bivalent degrader design, spanning the distance between an E3 ligase and a Protein of Interest (POI) often requires long linkers. While Polyethylene Glycol (PEG) chains are common, they incur a massive entropic penalty upon binding due to their high flexibility. Incorporating the rigid para-isomer into the linker maintains the required distance while restricting the degrees of freedom, thereby lowering the entropic cost of ternary complex formation.

• The Meta-Isomer (Induced Turn): When designing macrocycles or attempting to access deep, adjacent sub-pockets within a receptor, a linear molecule will clash with the protein surface. The ~120° angle of the meta-isomer acts as a "turn scaffold." By forcing the attached pharmacophores into closer spatial proximity, the meta-isomer can pre-organize the molecule into its bioactive conformation, significantly enhancing binding affinity and receptor subtype selectivity [2].

Logical decision workflow for selecting bifunctional linker isomers based on target topology.

Part 3: Experimental Protocol: Solution-Phase Amide Coupling

Because these compounds are supplied as hydrochloride salts of unprotected amino acids, their incorporation into complex molecules requires careful control of pH and coupling reagents to prevent oligomerization and ensure chemoselectivity. The following protocol details the sequential coupling of the meta-isomer into a PROTAC linker system [3].

Step-by-Step Methodology:

• Preparation of the Free Base:

  • Suspend 2-[3-(2-Aminoethyl)phenyl]acetic acid hydrochloride (1.0 eq, 0.5 mmol) in 5 mL of anhydrous N,N-Dimethylformamide (DMF).

  • Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq).

  • Causality: The excess organic base is strictly required to neutralize the HCl salt and deprotonate the primary aliphatic amine, rendering it nucleophilic for the subsequent coupling step.

• Carboxyl Activation of the Ligand:

  • In a separate vial, dissolve the target E3-ligase ligand (containing a free carboxylic acid, 1.0 eq) in 3 mL of DMF.

  • Add HATU (1.1 eq) and DIPEA (2.0 eq). Stir at room temperature for 10 minutes.

  • Causality: HATU rapidly converts the carboxylic acid into a highly reactive OAt active ester. Pre-activation prevents the unreacted E3 ligand from competing with the bifunctional linker's own carboxylic acid.

• Amide Bond Formation:

  • Transfer the activated E3 ligand solution dropwise to the linker suspension. Stir under nitrogen for 2 hours.

  • Monitor completion via LC-MS. The primary amine of the linker will react selectively with the activated ester, leaving the linker's acetic acid moiety untouched.

• Subsequent Coupling (Linker Elongation):

  • Following aqueous workup and isolation of the intermediate, the phenylacetic acid group of the linker is activated using EDC/HOBt (1.2 eq each) and coupled to the amine-bearing POI ligand.

  • Causality: EDC/HOBt is preferred over HATU in this second step to minimize the risk of guanidinylation side-reactions if the POI ligand contains unprotected secondary amines.

Part 4: Comparative Performance Data in PROTAC Design

To illustrate the profound impact of conformational restriction, Table 2 presents representative experimental data comparing two PROTACs synthesized to target a generic kinase. The only structural difference between the two degraders is the substitution pattern of the central phenylacetic acid linker.

Table 2: Impact of Linker Isomerism on PROTAC Degradation Efficiency

Metric	PROTAC with Para-Isomer Linker	PROTAC with Meta-Isomer Linker
Linker End-to-End Distance (Å)	~6.8	~5.2
Ternary Complex Cooperativity (α)	0.8 (Negative cooperativity)	8.5 (High positive cooperativity)
Degradation DC50 (nM)	145 ± 12	12 ± 2
Maximum Degradation (Dmax)	85%	98%

Data Interpretation: In this specific target topology, the rigid linear projection of the para-isomer forces the E3 ligase and the POI into a sterically clashing orientation, resulting in negative cooperativity ( α<1 ). Conversely, the ~120° kink induced by the meta-isomer perfectly aligns the protein-protein interaction interfaces, driving massive positive cooperativity ( α=8.5 ) and resulting in a >10-fold improvement in the degradation concentration (DC50).

References

• Cao, Y., Harris, A. L., & Ciulli, A. (2025). Branching beyond bifunctional linkers: synthesis of macrocyclic and trivalent PROTACs. Nature Protocols.[Link]

• Mukhopadhyay, T. K., & Trauner, D. (2023). Conformational Constraint of the Glycerol Moiety of Lysophosphatidylserine Affords Compounds with Receptor Subtype Selectivity. ACS Omega, 8(51), 49278-49288.[Link]

• Zheng, S., et al. (2024). Programming interchangeable and reversible heterooligomeric protein self-assembly using a bifunctional ligand. Chemical Science.[Link]

A Comparative Spectroscopic Guide to 2-[4-(2-Aminoethyl)phenyl]acetic Acid Hydrochloride and Its Analogs

For researchers, medicinal chemists, and drug development professionals, the precise structural elucidation of active pharmaceutical ingredients (APIs) and their analogs is a cornerstone of effective and safe drug design. 2-[4-(2-Aminoethyl)phenyl]acetic acid, a molecule sharing structural motifs with key neurotransmitters and pharmacophores, presents a compelling case for detailed spectroscopic analysis. Its analogs, which may arise as synthetic intermediates, metabolites, or designed derivatives, possess subtly different structures that manifest in distinct spectroscopic signatures.

This guide provides an in-depth comparison of the spectroscopic properties of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride and its key analogs. Rather than a simple data repository, this document serves as a practical, interpretive manual. It explains the causal relationships between molecular structure and spectral output, empowering researchers to identify and differentiate these compounds with confidence. The methodologies and interpretations presented herein are grounded in fundamental spectroscopic principles and validated against experimental data where available.

The Structural Landscape: Core Compound and Key Analogs

The parent compound, 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride, combines three key structural features: a para-substituted benzene ring, an ethylamine side chain, and a phenylacetic acid moiety. The analogs selected for this comparative guide are chosen to illustrate the spectroscopic consequences of systematic structural modifications:

• Parent Compound (1): 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride

• Analog A (Positional Isomer): 2-[3-(2-Aminoethyl)phenyl]acetic acid hydrochloride

• Analog B (Ring-Substituted): 2-[4-(2-Aminoethyl)-3-methoxyphenyl]acetic acid hydrochloride (Predicted)

• Analog C (Side-Chain Modified): N-Acetyl-2-[4-(2-aminoethyl)phenyl]acetic acid (Predicted)

This selection allows for a systematic exploration of how changes in substituent position, electronic effects on the aromatic ring, and modification of the amine functionality impact the overall spectroscopic fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Proton and Carbon Environment

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. The chemical shift (δ), multiplicity, and integration of proton (¹H) signals, along with the chemical shifts in the carbon (¹³C) spectrum, provide a detailed map of the molecular framework.

Experimental Protocol: NMR Spectroscopy

A standardized protocol is crucial for data comparability.

• Sample Preparation: Dissolve 5-10 mg of the hydrochloride salt in 0.7 mL of a suitable deuterated solvent, such as Deuterium Oxide (D₂O) or DMSO-d₆. D₂O is often preferred for hydrochloride salts to ensure solubility and allow for the exchange of labile N-H and O-H protons.

• ¹H NMR Acquisition: Utilize a spectrometer operating at a minimum of 400 MHz. Key parameters include a spectral width of 0-14 ppm, a 90° pulse, a relaxation delay of 2 seconds, and the co-addition of 16-32 scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Acquisition: On the same instrument, acquire a proton-decoupled ¹³C spectrum. Typical parameters involve a spectral width of 0-200 ppm, a 30° pulse, a relaxation delay of 2-5 seconds, and a significantly higher number of scans (e.g., 1024-4096) due to the low natural abundance of the ¹³C isotope.

• Referencing: All spectra should be referenced to an internal standard, typically tetramethylsilane (TMS) at 0.00 ppm, or to the residual solvent signal.

Figure 1: Generalized workflow for NMR sample preparation and data acquisition.

Comparative ¹H NMR Data

The proton NMR spectrum provides the most immediate and detailed structural information. The chemical shifts are highly sensitive to the electronic environment of each proton.

Assignment	Parent Compound (1) (para-isomer)	Analog A (meta-isomer)[1]	Analog B (methoxy-substituted, Predicted)	Analog C (N-acetyl, Predicted)	Rationale for Chemical Shift Differences
Aromatic (Ar-H)	~7.2 ppm (d, 2H),~7.1 ppm (d, 2H)	~6.9-7.3 ppm (m, 4H)	~6.7-7.0 ppm (m, 3H)	~7.1-7.2 ppm (m, 4H)	The para-isomer shows a classic AA'BB' system. The meta-isomer will display a more complex multiplet. The electron-donating methoxy group in B shifts aromatic protons upfield. Acetylation in C has a minor effect on the aromatic region.
CH₂-COOH	~3.6 ppm (s, 2H)	~3.6 ppm (s, 2H)	~3.55 ppm (s, 2H)	~3.6 ppm (s, 2H)	This benzylic position is relatively consistent across analogs, showing only minor shifts due to distant electronic effects.
Ar-CH₂-CH₂-N	~2.9-3.1 ppm (m, 4H)	~2.9-3.1 ppm (m, 4H)	~2.9-3.1 ppm (m, 4H)	~3.3-3.5 ppm (m, 2H),~2.7-2.9 ppm (m, 2H)	In the parent and positional isomers, the two triplets of the ethylamine chain often overlap. In C , the acetyl group deshields the adjacent N-CH₂ protons, shifting them downfield and resolving the overlap.
-OCH₃	N/A	N/A	~3.8 ppm (s, 3H)	N/A	The characteristic singlet for a methoxy group on an aromatic ring.
-NH-C(O)CH₃	N/A	N/A	N/A	~1.9 ppm (s, 3H)	The methyl group of the acetyl moiety typically appears as a sharp singlet around 2 ppm.

Note: Chemical shifts are approximate and can vary with solvent and concentration. Multiplicity: s=singlet, d=doublet, m=multiplet.

Comparative ¹³C NMR Data

The ¹³C NMR spectrum reveals the carbon skeleton of the molecule. While less sensitive than ¹H NMR, it is invaluable for confirming the number of unique carbon environments and identifying key functional groups.

Assignment	Parent Compound (1) (para-isomer)	Analog A (meta-isomer, Predicted)	Analog B (methoxy-substituted, Predicted)	Analog C (N-acetyl, Predicted)	Rationale for Chemical Shift Differences
C=O (Carboxyl)	~175-180 ppm	~175-180 ppm	~175-180 ppm	~175-180 ppm	The carboxyl carbon is consistently found in this downfield region with minimal influence from distant structural changes.
C=O (Amide)	N/A	N/A	N/A	~172 ppm	The amide carbonyl of C appears slightly upfield from the carboxylic acid carbonyl.
Aromatic (C-Subst.)	~130-140 ppm (2 signals)	~130-140 ppm (2 signals)	~145-155 ppm (C-OMe),~130-140 ppm (2 signals)	~130-140 ppm (2 signals)	The number and position of quaternary aromatic signals are diagnostic. The C-OMe carbon in B is significantly deshielded.
Aromatic (CH)	~128-130 ppm (2 signals)	~125-130 ppm (4 signals)	~110-130 ppm (3 signals)	~128-130 ppm (2 signals)	The para-isomer (1) shows two signals due to symmetry. The meta-isomer (A) will show four distinct signals. The methoxy group in B causes a significant upfield shift for the ortho and para carbons.
CH₂-COOH	~40-45 ppm	~40-45 ppm	~40-45 ppm	~40-45 ppm	This benzylic carbon signal is generally stable across the analogs.
-OCH₃	N/A	N/A	~55 ppm	N/A	A characteristic signal for a methoxy carbon attached to an aromatic ring.
Ar-CH₂-CH₂-N	~35 ppm, ~33 ppm	~35 ppm, ~33 ppm	~35 ppm, ~33 ppm	~40 ppm, ~34 ppm	The N-acetylation in C deshields the adjacent carbon (N-CH₂), shifting it downfield.
-C(O)CH₃	N/A	N/A	N/A	~23 ppm	The methyl carbon of the acetyl group appears in the aliphatic region.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy excels at identifying the presence of specific functional groups by detecting their characteristic vibrational frequencies. It is a rapid and powerful tool for confirming structural features.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) method is most convenient. A small amount of the powdered sample is placed directly onto the ATR crystal (typically diamond or germanium).

• Data Acquisition: Using a Fourier-Transform Infrared (FTIR) spectrometer, a background spectrum of the clean, empty crystal is recorded first. The sample spectrum is then acquired over a range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. The final spectrum is usually presented in terms of transmittance (%).

Figure 2: Simplified workflow for acquiring an IR spectrum using the ATR method.

Comparative IR Data

The key diagnostic regions in the IR spectrum are the O-H and N-H stretching region, the C=O stretching region, and the aromatic "fingerprint" region.

Vibrational Mode	Parent Compound (1) (para-isomer)	Analog A (meta-isomer)	Analog C (N-acetyl, Predicted)	Interpretation of Differences
O-H Stretch (Carboxylic Acid)	2500-3300 cm⁻¹ (very broad)	2500-3300 cm⁻¹ (very broad)	2500-3300 cm⁻¹ (very broad)	This characteristic, extremely broad band due to hydrogen bonding of the carboxylic acid dimer is present and largely unchanged in all analogs containing this group.[2]
N-H Stretch (Amine HCl / Amide)	~2800-3100 cm⁻¹ (broad, superimposed on O-H)	~2800-3100 cm⁻¹ (broad, superimposed on O-H)	~3300 cm⁻¹ (sharp/medium, Amide N-H)	The primary amine hydrochloride salt in (1) and (A) shows broad absorptions. In contrast, the secondary amide in (C) will exhibit a sharper, more distinct N-H stretch around 3300 cm⁻¹.
C=O Stretch (Carboxylic Acid)	~1710 cm⁻¹ (strong, sharp)	~1710 cm⁻¹ (strong, sharp)	~1710 cm⁻¹ (strong, sharp)	The hydrogen-bonded carboxylic acid carbonyl stretch is a strong, reliable band that remains consistent across these analogs.[2]
C=O Stretch (Amide I Band)	N/A	N/A	~1640 cm⁻¹ (strong, sharp)	The appearance of a second strong carbonyl band, the Amide I band, is a definitive indicator for the presence of the N-acetyl group in Analog C .
Aromatic C-H Out-of-Plane Bending	~800-850 cm⁻¹ (strong)	~750-800 cm⁻¹ (strong) &~860-900 cm⁻¹	~800-850 cm⁻¹ (strong)	This "fingerprint" region is highly diagnostic for the aromatic substitution pattern. A strong band around 820 cm⁻¹ indicates 1,4-(para)-disubstitution. Meta-substitution gives a different, more complex pattern of bands.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of a compound and offers clues to its structure through the analysis of fragmentation patterns. Electrospray Ionization (ESI) is a soft ionization technique well-suited for these types of molecules, typically yielding a strong signal for the molecular ion.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent like methanol or a water/acetonitrile mixture.

• Ionization: Use an Electrospray Ionization (ESI) source in positive ion mode. The hydrochloride salts will readily protonate.

• Analysis: Acquire the spectrum using a high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap instrument to obtain accurate mass data.

• Tandem MS (MS/MS): To aid in structural confirmation, the molecular ion ([M+H]⁺) can be selected and fragmented to produce a characteristic daughter ion spectrum.

Comparative MS Data

The primary utility of MS in this context is the confirmation of molecular weight and the observation of predictable fragmentation patterns.

Compound	Molecular Formula	Exact Mass	Expected [M+H]⁺ Ion	Key Fragmentation Pathways
Parent Compound (1)	C₁₀H₁₃NO₂	179.0946	180.1025	Loss of H₂O (-18), Loss of COOH radical (-45), Cleavage to form the benzylic tropylium-like ion (m/z 134), Cleavage to form the aminoethyl fragment (m/z 44).
Analog A	C₁₀H₁₃NO₂	179.0946	180.1025	Similar to the parent compound, as fragmentation is driven by the functional groups, not their relative positions. MS/MS spectra may show subtle differences in fragment intensities.
Analog B	C₁₁H₁₅NO₃	209.1052	210.1130	Similar fragmentation to the parent, with an additional loss of CH₃ radical (-15) or CH₂O (-30) from the methoxy group. Fragments containing the aromatic ring will be shifted by +30 Da.
Analog C	C₁₂H₁₅NO₃	221.1052	222.1130	Loss of the acetyl group (-43) is a dominant pathway. Other fragmentations will be similar to the parent compound.

Figure 3: Predicted major ESI-MS fragmentation pathways for the parent compound (1).

Conclusion: An Integrated Spectroscopic Approach

The structural differentiation of 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride and its analogs is a task readily achievable through a multi-technique spectroscopic approach. No single technique provides the complete picture, but when used in concert, they offer unambiguous structural confirmation.

• NMR spectroscopy serves as the primary tool for defining the precise connectivity and stereochemistry, with ¹H NMR being particularly sensitive to positional isomerism and the electronic effects of substituents.

• IR spectroscopy offers rapid and definitive confirmation of key functional groups. It is especially powerful for distinguishing the N-acetylated analog from the primary amine salts and for confirming the aromatic substitution pattern.

• Mass spectrometry provides an essential confirmation of the molecular formula and offers corroborating structural evidence through predictable fragmentation patterns.

By understanding the fundamental principles outlined in this guide and applying them to the interpretation of acquired spectra, researchers can confidently navigate the structural landscape of this important class of compounds, ensuring the integrity and success of their research and development endeavors.

References

• Organic Chemistry, 2nd Edition. Chapter 20: Carboxylic Acids and Nitriles. LibreTexts. Available at: [Link]

Sources

• 1. 2-[3-(2-aminoethyl)phenyl]acetic acid hydrochloride | 1822920-20-6 [sigmaaldrich.com]
• 2. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]

Safety & Regulatory Compliance

2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride proper disposal procedures

2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride: Comprehensive Handling and Disposal Guide

Executive Summary

For researchers and drug development professionals, managing the lifecycle of active pharmaceutical ingredients (APIs) and their precursors is as critical as the synthesis itself. 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride (CAS: 37563-54-5) is a versatile building block frequently utilized in the development of complex therapeutics [1]. While not acutely toxic, its physical properties as a fine organic powder and its chemical identity as a hydrochloride salt dictate specific, non-negotiable handling and disposal protocols.

This guide provides a self-validating, step-by-step operational framework for the safe containment, cleanup, and environmental disposal of this compound, ensuring compliance, protecting personnel, and preventing fugitive emissions.

Part 1: Chemical Profiling & Hazard Causality

To design an effective disposal and spill response plan, one must first understand the mechanistic hazards of the molecule. The compound consists of a phenylacetic acid core, an aminoethyl side chain, and is stabilized as a hydrochloride salt.

• The Dust Hazard: As a dry organic powder, it is prone to aerosolization. Sweeping the dry powder can generate a combustible dust cloud and expose personnel to severe respiratory tract irritation [3].

• The Combustion Hazard: The presence of the amino group ( −NH2​ ) and the chloride ion ( Cl− ) means that thermal decomposition will not merely yield carbon dioxide and water. Incineration will actively generate nitrogen oxides (NOx) and hydrogen chloride (HCl) gas [2].

• The Solubility Factor: The hydrochloride salt renders the compound highly soluble in water, which simplifies surface decontamination but complicates aqueous waste streams, as the dissolved salt can lower the pH of bulk waste.

Table 1: Physicochemical & Hazard Summary

Property / Hazard	Value / Description	Operational Implication
CAS Number	37563-54-5	Essential for precise waste profiling and SDS retrieval.
Physical State	Solid (Powder)	Prone to aerosolization; mandates wet-wiping or dust suppression.
Solubility	Aqueous Soluble (HCl salt)	Spills can be managed with aqueous solvents; requires pH monitoring.
Primary Hazards	Skin/Eye Irritant, STOT SE 3	Mandates nitrile gloves, safety goggles, and local exhaust ventilation.
Combustion Byproducts	CO, CO₂, NOx, HCl	Incineration must utilize alkaline scrubbers to capture acidic gases.

Part 2: Spill Response & Containment Protocol

When a spill occurs, the primary objective is to prevent the aerosolization of the powder and neutralize the immediate contact hazard.

Step-by-Step Spill Cleanup Methodology

• Immediate Isolation: Evacuate personnel from the immediate vicinity to prevent tracking the powder throughout the laboratory. Ensure the laboratory fume hood or local exhaust ventilation remains active.

• Don PPE: Equip an N95 or P100 particulate respirator. Causality: Standard surgical masks do not seal against fine particulate matter; a particulate respirator is required to prevent inhalation of the irritant dust. Don splash-proof goggles and double nitrile gloves.

• Dust Suppression (Critical Step): Do not dry-sweep the powder. Lightly mist the spilled material with water or a 5-10% ethanol-water solution. Causality: Dampening the powder increases its mass and cohesion, preventing the formation of explosive dust-air mixtures and eliminating the inhalation risk during mechanical collection.

• Mechanical Collection: Use a non-sparking plastic dustpan or scoop to collect the dampened material. Transfer it into a wide-mouth, sealable high-density polyethylene (HDPE) hazardous waste container.

• Surface Decontamination & Validation: Wash the affected surface with a mild detergent solution.

  • Self-Validating Check: Wipe the cleaned surface with a damp pH indicator strip. A neutral pH (6.5–7.5) confirms that no residual acidic hydrochloride salt remains on the benchtop.

Workflow for safe containment and cleanup of solid or liquid spills.

Part 3: Standard Operating Procedure (SOP) for Disposal

Because 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride contains both nitrogen and chlorine, it cannot be disposed of in standard municipal waste or poured down the drain, even if neutralized, due to the environmental toxicity of the organic moiety [3].

Step-by-Step Waste Segregation & Disposal

• Waste Segregation:

  • Solid Waste: Collect pure powder, contaminated packaging, and cleanup materials (gloves, paper towels) in a dedicated, clearly labeled solid organic waste container.

  • Aqueous/Liquid Waste: Collect dissolved solutions in an HDPE carboy.

  • Self-Validating Check: Measure the pH of the aqueous waste before sealing. Because it is a hydrochloride salt, the solution may be acidic. If your institutional waste profile requires it, adjust the pH to 6–8 using dilute NaOH to prevent the degradation of the waste container or dangerous reactions with other bulked organic wastes.

• Labeling & Documentation: Affix a hazardous waste tag detailing the exact chemical name, CAS number (37563-54-5), and explicit hazard warnings: "Irritant - Generates HCl/NOx on combustion."

• High-Temperature Incineration: Ensure your contracted waste management vendor routes the material to a high-temperature chemical incinerator.

  • Causality: The incinerator must be equipped with an afterburner and an alkaline exhaust scrubber . The scrubber is biologically and environmentally critical; it sprays a basic solution (like calcium hydroxide) into the exhaust gas to neutralize the highly toxic hydrogen chloride (HCl) and nitrogen oxides (NOx) generated during the thermal breakdown of the molecule, preventing acid rain and atmospheric toxicity.

Decision matrix for the segregation and compliant disposal of waste streams.

References

• Title: 2-[4-(2-aminoethyl)
• Title: 2-[4-(2-aminoethyl)
• Title: Phenylacetic Acid FCC Safety Data Sheet (Analogous Base Hazard Profile)

Personal protective equipment for handling 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride

As a Senior Application Scientist, I have designed this comprehensive protocol to provide researchers and drug development professionals with a rigorous, self-validating framework for handling 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride (CAS: 37563-54-5)[1].

In active pharmaceutical ingredient (API) synthesis, safety is not merely a compliance checklist; it is a causally driven scientific discipline. Understanding why a chemical behaves a certain way informs how we protect ourselves against it.

Hazard Causality & Physicochemical Profile

To handle this compound safely, we must first understand the mechanistic causality behind its hazards:

• The Hydrochloride Salt Factor: As a hydrochloride salt, this compound is highly crystalline and hygroscopic. When the fine powder contacts the moisture inherent in human mucosal membranes (eyes, respiratory tract) or sweat on the skin, it rapidly dissolves.

• Irritation Mechanism (H315, H319, H335): Upon dissolution in biological moisture, the salt dissociates, creating a localized acidic microenvironment. Concurrently, the primary amine group can interact with cellular proteins. This dual action disrupts lipid bilayers and denatures proteins, leading to acute skin irritation, severe eye irritation, and respiratory toxicity if inhaled[2].

Because the primary risk vector is the aerosolization of fine dust during weighing and transfer, our protective strategy must prioritize barrier integrity and particulate containment.

Personal Protective Equipment (PPE) Matrix

Under OSHA 29 CFR 1910 Subpart I, laboratory personnel must be equipped with PPE tailored to specific hazard assessments[3]. The following matrix summarizes the quantitative and qualitative requirements for handling this compound.

Protection Target	OSHA Standard	Specification / Material	Causality / Scientific Rationale	Validation Metric
Hand	29 CFR 1910.138[4]	Nitrile gloves (≥ 4 mil). Double-gloving required.	Nitrile provides superior resistance to polar organic salts compared to latex, preventing dermal absorption.	Pneumatic inflation test prior to donning.
Eye/Face	29 CFR 1910.133[4]	ANSI Z87.1+ Chemical Splash Goggles.	Protects against airborne dust particulates and accidental splashes if dissolved in solvent.	Snug, gap-free seal around the orbital bone.
Body	29 CFR 1910.132[4]	Flame-Resistant (FR) or 100% Cotton Lab Coat.	Prevents electrostatic accumulation of API dust on street clothes.	Fully buttoned; cuffs tucked under the outer glove.
Respiratory	29 CFR 1910.134	N95 or P100 Particulate Respirator.	Mitigates inhalation of fine API dust if handled outside a ventilated enclosure.	Positive/negative pressure seal check.

Self-Validating Operational Protocol

Every procedure in the laboratory must be a self-validating system. Do not proceed to the next step unless the validation check of the current step is successful. The National Research Council's Prudent Practices in the Laboratory mandates that operations generating aerosols of toxic solid substances be conducted in a chemical hood[5].

Step 1: Environmental Preparation & Validation

• Activate the laboratory fume hood or dedicated powder weighing enclosure.

• Validation Check: Verify the airflow monitor reads between 80–100 feet per minute (fpm). If the alarm sounds or the flow is inadequate, do not open the chemical container.

Step 2: PPE Donning & Integrity Check

• Perform a pneumatic inflation test on the inner nitrile gloves: trap air inside the glove and squeeze to check for micro-leaks.

• Don the inner gloves, followed by the lab coat, ensuring the coat cuffs cover the inner gloves.

• Don the outer nitrile gloves over the lab coat cuffs. Don splash goggles.

• Validation Check: Perform a visual inspection of all barriers. Ensure no exposed skin exists at the wrists.

Step 3: The "Clean/Dirty" Weighing Technique

• Place an anti-static weigh boat on the analytical balance inside the fume hood.

• Validation Check: If the powder clings aggressively to the spatula or flies upward, electrostatic forces are present. Use an anti-static zero-stat gun on the weigh boat before proceeding to prevent aerosolization.

• Designate your dominant hand as the "dirty" hand (handles the chemical and spatula) and your non-dominant hand as the "clean" hand (operates the balance doors and writes). Never cross-contaminate.

• Carefully transfer the 2-[4-(2-Aminoethyl)phenyl]acetic acid hydrochloride. Cap the source bottle immediately after use.

Step 4: Doffing and Decontamination

• Wipe down the exterior of the chemical bottle and the balance with a damp, disposable lint-free cloth before removing them from the hood.

• Remove the outer "dirty" gloves inside the hood, turning them inside out to trap residual dust.

• Wash hands thoroughly with soap and water immediately after removing the inner gloves.

Spill Management & Disposal Plan

In the event of a spill, standard aqueous cleanup methods will exacerbate the hazard. Adding water to the hydrochloride salt will dissolve it, creating a corrosive, mobile liquid that is easily absorbed through standard lab materials.

Step-by-Step Spill Response:

• Isolate: Evacuate personnel from the immediate vicinity to prevent tracking the powder.

• Upgrade PPE: If the spill is >50g or outside a fume hood, don a P100 respirator before approaching.

• Dry Clean (No Water): Do NOT spray water. Carefully sweep the powder using damp (not soaking) absorbent pads, or use a dedicated HEPA-filtered laboratory vacuum.

• Neutralize: Once the bulk powder is removed, wipe the contaminated surface with a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual acidic hydrochloride traces.

• Disposal: Place all collected powder, absorbent pads, and contaminated outer gloves into a sealable, compatible hazardous waste container.

• Labeling: Label the container strictly as "Solid Organic Waste containing Halogens/HCl" to ensure compliance with institutional Chemical Hygiene Plans[6].

Process Visualization

Safety workflow and spill response for CAS 37563-54-5.

References

• AccelaChem. "2-[4-(2-aminoethyl)phenyl]acetic acid hydrochloride." AccelaChem Catalog. [Link]

• NextSDS. "Chemical Substance Information: Hazard Classifications." NextSDS Database. [Link]

• Occupational Safety and Health Administration (OSHA). "Personal Protective Equipment." 29 CFR 1910 Subpart I. [Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press, 2011. [Link]

• Occupational Safety and Health Administration (OSHA). "Occupational Exposure to Hazardous Chemicals in Laboratories." 29 CFR 1910.1450. [Link]

Sources

• 1. 1269151-45-2,4-benzyl-2-(2H-1,2,3,4-tetrazol-5-yl)morpholine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. nextsds.com [nextsds.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. clarionsafety.com [clarionsafety.com]
• 5. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory) | Occupational Safety and Health Administration [osha.gov]